Cas no 94853-53-9 (Ethyl 3-(4-methylphenyl)but-2-enoate)
94853-53-9 structure
Product Name:Ethyl 3-(4-methylphenyl)but-2-enoate
CAS No:94853-53-9
MF:C13H16O2
MW:204.264944076538
CID:752082
Update Time:2023-08-03
Ethyl 3-(4-methylphenyl)but-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 3-(4-methylphenyl)-, ethyl ester, (2E)-
- ethyl 3-(4-methylphenyl)but-2-enoate
- Ethyl 3-(4-methylphenyl)but-2-enoate
-
- Inchi: 1S/C13H16O2/c1-4-15-13(14)9-11(3)12-7-5-10(2)6-8-12/h5-9H,4H2,1-3H3
- InChI Key: WVWVJVVXPXGLTC-UHFFFAOYSA-N
- SMILES: O(CC)C(C=C(C)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 204.115
- Monoisotopic Mass: 204.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 26.3
Ethyl 3-(4-methylphenyl)but-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1460176-0.05g |
ethyl (2E)-3-(4-methylphenyl)but-2-enoate |
94853-53-9 | 95% | 0.05g |
$118.0 | 2023-11-13 | |
| Enamine | EN300-1460176-0.1g |
ethyl (2E)-3-(4-methylphenyl)but-2-enoate |
94853-53-9 | 95% | 0.1g |
$176.0 | 2023-11-13 | |
| Enamine | EN300-1460176-0.25g |
ethyl (2E)-3-(4-methylphenyl)but-2-enoate |
94853-53-9 | 95% | 0.25g |
$252.0 | 2023-11-13 | |
| Enamine | EN300-1460176-0.5g |
ethyl (2E)-3-(4-methylphenyl)but-2-enoate |
94853-53-9 | 95% | 0.5g |
$457.0 | 2023-11-13 | |
| Enamine | EN300-1460176-1g |
ethyl (2E)-3-(4-methylphenyl)but-2-enoate |
94853-53-9 | 95% | 1g |
$584.0 | 2023-11-13 | |
| Enamine | EN300-1460176-2.5g |
ethyl (2E)-3-(4-methylphenyl)but-2-enoate |
94853-53-9 | 95% | 2.5g |
$1147.0 | 2023-11-13 | |
| Enamine | EN300-1460176-5g |
ethyl (2E)-3-(4-methylphenyl)but-2-enoate |
94853-53-9 | 95% | 5g |
$1695.0 | 2023-11-13 | |
| Enamine | EN300-1460176-10g |
ethyl (2E)-3-(4-methylphenyl)but-2-enoate |
94853-53-9 | 95% | 10g |
$2516.0 | 2023-11-13 | |
| 1PlusChem | 1P0067Z2-50mg |
2-Butenoic acid, 3-(4-methylphenyl)-, ethyl ester, (2E)- |
94853-53-9 | 95% | 50mg |
$202.00 | 2024-04-19 | |
| 1PlusChem | 1P0067Z2-100mg |
2-Butenoic acid, 3-(4-methylphenyl)-, ethyl ester, (2E)- |
94853-53-9 | 95% | 100mg |
$272.00 | 2024-04-19 |
Ethyl 3-(4-methylphenyl)but-2-enoate Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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